Cas no 1448057-33-7 (N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1448057-33-7
• MF: C₂₆H₂₉ClN₄O₃
• MW: 480.986465215683
• CID: 5938095
• PubChem ID: 71802789
• Update Time: 2025-07-17

N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide
• N-(5-chloro-2,4-dimethoxyphenyl)-1-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024554505
• 1448057-33-7
• N-(5-chloro-2,4-dimethoxyphenyl)-1-(6-(3,4-dimethylphenyl)pyridazin-3-yl)piperidine-3-carboxamide
• F6411-3775

• Inchi： 1S/C26H29ClN4O3/c1-16-7-8-18(12-17(16)2)21-9-10-25(30-29-21)31-11-5-6-19(15-31)26(32)28-22-13-20(27)23(33-3)14-24(22)34-4/h7-10,12-14,19H,5-6,11,15H2,1-4H3,(H,28,32)
• InChI Key： GFZWZGSJRILNIM-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=C(C)C(C)=C3)C=C2)CCCC(C(NC2=CC(Cl)=C(OC)C=C2OC)=O)C1

Computed Properties

• Exact Mass: 480.1928185g/mol
• Monoisotopic Mass: 480.1928185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76.6Ų

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide

Research Briefing on N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide (CAS: 1448057-33-7)

Recent studies on N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide (CAS: 1448057-33-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazine-piperidine scaffold, has shown promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its pharmacological properties. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, particularly those involved in inflammatory and oncogenic processes. The compound's ability to selectively inhibit certain enzymes and receptors has been a significant area of investigation, with recent findings suggesting high specificity and low off-target effects.

One of the most notable advancements in the study of this compound is its application in cancer therapy. Preclinical trials have shown that N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide exhibits potent anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional treatments. Researchers have attributed this activity to the compound's ability to induce apoptosis and inhibit angiogenesis, making it a potential candidate for combination therapies.

In addition to its anticancer properties, recent studies have explored the compound's potential in treating neurodegenerative diseases. Preliminary data indicate that it may modulate neuroinflammatory responses and protect neuronal cells from oxidative stress, offering a new avenue for drug development in conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and optimization of N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide have also been a focal point of research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles and enhanced bioactivity. These developments are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential toxicity need to be addressed to ensure its suitability for therapeutic use. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies.

In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-1-6-(3,4-dimethylphenyl)pyridazin-3-ylpiperidine-3-carboxamide represents a significant advancement in the field of chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a compound of great interest for future research and development. Continued studies will be essential to fully realize its clinical potential and translate these findings into effective treatments.